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The table below summarizes the key quantitative data on Vimirogant's specificity and activity from the

available literature [1] [2].

Parameter Experimental Value

Target RORγt (Retinoid-related orphan receptor gamma
t)

Mechanism Inverse agonist [3]

Ki (Binding Affinity) 3.5 nM [2]

IC50 (Functional Activity) 17 nM [2]

Selectivity vs. RORα >1000-fold [2]

Selectivity vs. RORβ >1000-fold [2]

Cellular IC50 (IL-17A inhibition in hPBMCs) 18 nM [2]

Cellular IC50 (IL-17A inhibition in mouse
splenocytes)

57 nM [2]

Impact on Th1, Th2, Treg No effect on differentiation at tested
concentrations [2]
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RORγt Signaling and Vimirogant's Role

This diagram illustrates the signaling pathway that Vimirogant inhibits and its specific mechanism of action.
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Context and Limitations of Available Data
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The search results confirm Vimirogant is a potent and selective RORγt inverse agonist, but the information

has important limitations for your requested guide.

Lack of Direct Comparative Data: The available data does not include side-by-side comparisons of
Vimirogant's Ki, IC50, or cellular activity against other RORγt inhibitors.

Incomplete Methodological Details: Key experimental details are missing, such as:
The specific assay types used (e.g., TR-FRET, SPR) for binding and functional data.

Detailed cell culture conditions for the hPBMC and mouse splenocyte experiments.
The specific concentrations of co-stimulants used to trigger Th17 differentiation and IL-17

production.
Unclear Clinical Status: While one source mentions Vimirogant was potentially under investigation

for psoriasis [1], its current clinical development status for any indication is not clarified in the search
results.

Suggestions for Further Research

To compile a more comprehensive comparison guide, you may need to:

Consult Specialized Databases: Deepen your search on platforms like PubMed, Google Scholar, or
patent databases using terms like "RORγt inhibitor comparison," "VTP-43742 clinical trial," and the

names of other specific inhibitors.
Access Original Research: Look for primary research articles that detail head-to-head studies of

RORγt inhibitors.
Review Conference Proceedings: Check abstracts from major immunology and dermatology

conferences, which often present pre-clinical and clinical comparative data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Vimirogant Specificity and Experimental Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b546768#vimirogant-specificity-

validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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